1-(2-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide

• IUPAC Name: N-[3,3-dimethyl-5-(2-methylpropyl)-4-oxo-2H-1,5-benzoxazepin-8-yl]-1-(2-fluorophenyl)methanesulfonamide
• InChI: InChI=1S/C22H27FN2O4S/c1-15(2)12-25-19-10-9-17(11-20(19)29-14-22(3,4)21(25)26)24-30(27,28)13-16-7-5-6-8-18(16)23/h5-11,15,24H,12-14H2,1-4H3
• InChI Key: WJGWMKZQUHMFJJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C2=C(C=C(C=C2)NS(=O)(=O)CC3=CC=CC=C3F)OCC(C1=O)(C)C
• Molecular Formula: C22H27FN2O4S
• Molecular Weight: 434.5 g/mol

Description

1-(2-fluorophenyl)-N-(5-isobutyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)methanesulfonamide is a useful research compound. Its molecular formula is C22H27FN2O4S and its molecular weight is 434.53. The purity is usually 95%.
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Scientific Research Applications

Photophysical Properties and Fluorescence Applications Research into compounds with related structural elements, such as dibenzoxazolylphenols, has demonstrated potential applications in photophysical studies and fluorescence. These compounds exhibit excited-state intramolecular proton-transfer fluorescence with high quantum yields, indicating potential use in scintillating detecting media for ionizing radiation (Kauffman & Bajwa, 1993).

Polymer Synthesis and Hydrolytic Stability Studies on polybenzoxazoles (PBOs) synthesized in polyphosphoric acid (PPA) reveal insights into the hydrolytic stability of these polymers under acidic conditions. These findings have implications for the development of materials with specific resistance to degradation, relevant for various industrial applications (Kim et al., 2005).

Synthesis and Characterization of Heterocyclic Compounds Research on the synthesis and characterization of novel fused oxazapolycyclic skeletons and derivatives of hexahydrodibenzo[b,e]-1,4-diazepin-1-ones suggests a rich area of study in the development of new heterocyclic compounds. These studies contribute to the broader understanding of chemical synthesis and structural analysis, potentially impacting drug discovery and materials science (Petrovskii et al., 2017; Kolos et al., 2004).

Chemical Synthesis Techniques and Methodologies Investigations into efficient chemical synthesis methodologies, such as the synthesis of fluoroalkyl methyl thioethers and substituted tetraarylbenzo[difurans, showcase the development of novel reactions and the exploration of new chemical space. These techniques are crucial for expanding the toolkit available for chemical synthesis, with applications ranging from medicinal chemistry to material science (Haufe et al., 1992; Abdul-Aziz et al., 1995).